Cas no 6530-30-9 (3-methyl-1H-isochromen-1-one)
3-methyl-1H-isochromen-1-one structure
Product Name:3-methyl-1H-isochromen-1-one
CAS No:6530-30-9
MF:C10H8O2
MW:160.169322967529
CID:1684846
PubChem ID:2301657
Update Time:2025-04-21
3-methyl-1H-isochromen-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-1H-isochromen-1-one
- 1H-2-benzopyran-1-one, 3-methyl-
- DTXSID50983935
- HS-4513
- E87816
- 3-METHYL-ISOCHROMEN-1-ONE
- 3-methylisochromen-1-one
- 6530-30-9
- 3-Methyl-1H-2-benzopyran-1-one
- AKOS000521783
- 29539-21-7
- SCHEMBL295233
- 3-methylisocoumarin
-
- Inchi: 1S/C10H8O2/c1-7-6-8-4-2-3-5-9(8)10(11)12-7/h2-6H,1H3
- InChI Key: KDNBBIYFOJMAEN-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=CC=2C=C1C)=O
Computed Properties
- Exact Mass: 160.05244
- Monoisotopic Mass: 160.052429494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
3-methyl-1H-isochromen-1-one Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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